![molecular formula C15H18N2O3S B2946915 N-(2-morpholino-2-(thiophen-3-yl)ethyl)furan-2-carboxamide CAS No. 946374-60-3](/img/structure/B2946915.png)
N-(2-morpholino-2-(thiophen-3-yl)ethyl)furan-2-carboxamide
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Overview
Description
Synthesis Analysis
The synthesis of thiophene derivatives, such as “N-(2-morpholino-2-(thiophen-3-yl)ethyl)furan-2-carboxamide”, often involves condensation reactions . For instance, the Gewald reaction is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which produces aminothiophene derivatives .Molecular Structure Analysis
The molecular structure of “N-(2-morpholino-2-(thiophen-3-yl)ethyl)furan-2-carboxamide” includes a thiophene ring, a morpholino group, and a furan-2-carboxamide group. Thiophene is a five-membered ring with one sulfur atom .Scientific Research Applications
Tuberculosis Treatment
Compounds with morpholino thiophene structures have been studied for their potential in treating tuberculosis (TB). The morpholino group can enhance the bioavailability and efficacy of thiophene-based drugs against Mycobacterium tuberculosis .
Biological Activity
Thiophene derivatives are known for their wide range of biological activities. They can induce cell membrane disruptions and apoptosis, which is a programmed cell death important for eliminating damaged or diseased cells .
Antibacterial and Antifungal Properties
Synthetic thiophene compounds have shown promising antibacterial and antifungal activities, which could be harnessed in developing new medications .
Pharmacological Characteristics
The thiophene nucleus is recognized for its pharmacological potential, with various synthesized compounds exhibiting different degrees of biological activity .
Future Directions
Thiophene derivatives, such as “N-(2-morpholino-2-(thiophen-3-yl)ethyl)furan-2-carboxamide”, have shown promising developments towards new technologies in electronics . They also have a wide variety of applications in the fields of agrochemicals and pharmaceuticals . Therefore, future research could focus on exploring these applications further and developing more efficient synthesis methods.
properties
IUPAC Name |
N-(2-morpholin-4-yl-2-thiophen-3-ylethyl)furan-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18N2O3S/c18-15(14-2-1-6-20-14)16-10-13(12-3-9-21-11-12)17-4-7-19-8-5-17/h1-3,6,9,11,13H,4-5,7-8,10H2,(H,16,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JOZOTGZCAUIBNZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C(CNC(=O)C2=CC=CO2)C3=CSC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-morpholino-2-(thiophen-3-yl)ethyl)furan-2-carboxamide |
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